Cas no 1643542-03-3 (5-Bromo-2-(morpholino-d8)-pyrimidine)

• Product Name: 5-Bromo-2-(morpholino-d8)-pyrimidine
• CAS No: 1643542-03-3
• MF: C₈H₁₀BrN₃O
• MW: 252.137794017792
• CID: 6810932
• PubChem ID: 133552623
• Update Time: 2025-03-06

5-Bromo-2-(morpholino-d8)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1643542-03-3
• 5-Bromo-2-(morpholino-d8)-pyrimidine
• CS-18595

• Inchi： 1S/C8H10BrN3O/c9-7-5-10-8(11-6-7)12-1-3-13-4-2-12/h5-6H,1-4H2/i1D2,2D2,3D2,4D2
• InChI Key： CEXBOCXKAGPRHD-SVYQBANQSA-N
• SMILES： BrC1C=NC(=NC=1)N1C([2H])([2H])C([2H])([2H])OC([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 251.05094Da
• Monoisotopic Mass: 251.05094Da
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų